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Compound of Interest

Compound Name: Olanzapine ketolactam

Cat. No.: B15615002

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Olanzapine ketolactam, a significant
impurity and oxidative degradation product of the atypical antipsychotic drug, Olanzapine. This
document outlines its chemical properties, methods for its isolation and characterization, and its
place within the degradation pathways of the parent compound.

Core Compound Data

A precise understanding of the physicochemical properties of pharmaceutical impurities is
fundamental for quality control and regulatory compliance. The key quantitative data for
Olanzapine ketolactam are summarized below.

Parameter Value

CAS Number 1017241-34-7[1][2][3]
Molecular Weight 312.37 g/mol [2][3]
Molecular Formula C17H20N402[2][3]

Formation and Degradation Pathway

Olanzapine ketolactam is recognized as an impurity that can arise during the synthesis and
storage of Olanzapine.[1] It is specifically formed through the oxidation of the thiophene ring of
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the Olanzapine molecule.[4] Understanding this degradation pathway is crucial for developing
stable formulations and analytical methods for Olanzapine.

The following diagram illustrates the oxidative degradation of Olanzapine to form Olanzapine

ketolactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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